Cas no 88357-05-5 (2-Propanone, 1-[4-(methylsulfinyl)phenyl]-)

• Product Name: 2-Propanone, 1-[4-(methylsulfinyl)phenyl]-
• CAS No: 88357-05-5
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 635567
• PubChem ID: 70529624
• Update Time: 2025-04-19

2-Propanone, 1-[4-(methylsulfinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[4-(methylsulfinyl)phenyl]-
• 1-(4-methylsulfinylphenyl)propan-2-one
• 1-[4-(Methanesulfinyl)phenyl]propan-2-one
• SCHEMBL11168267
• 88357-05-5
• DTXSID80742315

• Inchi： 1S/C10H12O2S/c1-8(11)7-9-3-5-10(6-4-9)13(2)12/h3-6H,7H2,1-2H3
• InChI Key： OIHKANIJFMECFL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC(C)=O)=O

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides